2-(3,5-diethyl-1H-pyrazol-1-yl)ethan-1-amine
Overview
Description
“2-(3,5-diethyl-1H-pyrazol-1-yl)ethan-1-amine” is a compound that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of biological activities and are used in the development of various pharmaceuticals .
Molecular Structure Analysis
The compound contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The ethan-1-amine group is attached to one of the carbon atoms in the pyrazole ring .
Chemical Reactions Analysis
The reactivity of pyrazole compounds depends on the substituents attached to the ring. They can undergo various reactions such as N-alkylation, N-acylation, sulfonation, halogenation, and many others .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its exact structure and the presence of any functional groups.
Scientific Research Applications
Catalysis and Polymerization
One area of application is in catalysis, where pyrazolylamine ligands have been used in nickel(II)-catalyzed oligomerization and polymerization of ethylene. This process is dependent on both the solvent and co-catalyst used, leading to different products like butene, hexene, and polyethylene. Such catalytic systems are significant for producing materials with varied industrial applications, from plastics to chemicals (Obuah, Omondi, Nozaki, & Darkwa, 2014).
Chelating Agents
Pyrazole-containing compounds, including those with similar structures to 2-(3,5-diethyl-1H-pyrazol-1-yl)ethan-1-amine, have been synthesized as chelating agents. These compounds have applications in coordination chemistry, potentially useful in the synthesis of metal complexes with various properties and applications (Driessen, 2010).
Environmental Applications
Pyrazolylamine derivatives have also been investigated for their role in the copolymerization of CO2 and cyclohexene oxide. Such catalysts are important for creating eco-friendly polymers, contributing to carbon capture and utilization strategies. This indicates the potential of these compounds in addressing environmental concerns and promoting sustainability (Matiwane, Obuah, & Darkwa, 2020).
Material Science
In material science, pyrazole derivatives have been explored for the modification of hydrogels through radiation-induced processes. Such modifications can enhance the properties of hydrogels, making them more suitable for medical applications due to improved thermal stability and biological activity (Aly & El-Mohdy, 2015).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-(3,5-diethylpyrazol-1-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3/c1-3-8-7-9(4-2)12(11-8)6-5-10/h7H,3-6,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRYXLRVIKNBLTC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NN1CCN)CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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